Cas no 1806813-00-2 (2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-methanol)

• Product Name: 2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-methanol
• CAS No: 1806813-00-2
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4853406
• Update Time: 2025-07-19

2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C7H7BrF2N2O/c8-5-3(6(9)10)1-12-7(11)4(5)2-13/h1,6,13H,2H2,(H2,11,12)
• InChI Key： NIEZYDFWWLZMIV-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(C=1CO)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.5
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-methanol

Comprehensive Overview of 2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-methanol (CAS No. 1806813-00-2)

2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-methanol (CAS No. 1806813-00-2) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an amino group, a bromo substituent, and a difluoromethyl moiety, which contribute to its reactivity and versatility in synthetic applications. Researchers are increasingly interested in this molecule due to its potential as a building block for drug discovery and material science.

The structural complexity of 2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-methanol makes it a valuable intermediate in the development of heterocyclic compounds. Its pyridine core is a common scaffold in many biologically active molecules, and the presence of the difluoromethyl group enhances its metabolic stability, a feature highly sought after in modern medicinal chemistry. Recent studies highlight its role in optimizing lead compounds for various therapeutic targets, including kinase inhibitors and antimicrobial agents.

In the context of green chemistry and sustainable synthesis, 2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-methanol has garnered attention for its potential in catalyzed cross-coupling reactions. The bromo substituent facilitates palladium-catalyzed transformations, enabling the construction of complex molecular architectures. This aligns with the growing demand for efficient synthetic routes that minimize waste and energy consumption, a key focus in contemporary organic chemistry.

From an analytical perspective, the characterization of 2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-methanol involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods confirm the purity and structural integrity of the compound, which is critical for reproducibility in research. The amino and hydroxyl groups also offer sites for further derivatization, expanding its utility in combinatorial chemistry and high-throughput screening.

The agrochemical industry has explored 2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-methanol as a precursor for crop protection agents. Its difluoromethyl moiety is particularly relevant in designing compounds with improved pesticidal activity and environmental profiles. This addresses the global challenge of developing sustainable agrochemicals that balance efficacy with ecological safety, a topic frequently searched by professionals in the field.

In summary, 2-Amino-4-bromo-5-(difluoromethyl)pyridine-3-methanol (CAS No. 1806813-00-2) represents a multifaceted tool for researchers. Its applications span drug discovery, material science, and agrochemical innovation, reflecting the interdisciplinary nature of modern chemical research. As interest in tailored heterocycles grows, this compound is poised to play a pivotal role in advancing scientific and industrial breakthroughs.